Cas no 2386338-66-3 (tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate)

• Product Name: tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate
• CAS No: 2386338-66-3
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6527928
• PubChem ID: 165770462
• Update Time: 2025-10-29

tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate
• 2386338-66-3
• EN300-22870194
• tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(20)18-10-7-16(13(11-18)12-19)5-8-17(4)9-6-16/h13,19H,5-12H2,1-4H3
• InChI Key： KLHSICICOQQWMW-UHFFFAOYSA-N
• SMILES： OCC1CN(C(=O)OC(C)(C)C)CCC21CCN(C)CC2

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate

Introduction to Tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate (CAS No. 2386338-66-3)

Tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate, identified by its CAS number 2386338-66-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic compound features a unique structural framework consisting of a spiro linkage between a cyclohexane ring and a piperazine moiety, further functionalized with hydroxymethyl and tert-butyl ester groups. The presence of nitrogen atoms in the spirocycle introduces potential for diverse biological interactions, making it a promising candidate for drug discovery and molecular recognition studies.

The compound’s structural motif, particularly the 3,9-diazaspiro5.5undecane core, has been extensively explored for its pharmacological potential. Spiro compounds are known for their enhanced metabolic stability and improved bioavailability, attributes that are highly desirable in medicinal chemistry. The tert-butyl group at the carboxylate position not only contributes to the overall molecular rigidity but also serves as a handle for further derivatization, enabling the synthesis of libraries of analogs for high-throughput screening.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward spirocyclic scaffolds due to their ability to mimic natural product structures and exhibit unique binding profiles. For instance, spirocyclic diamines have been shown to interact with biological targets in ways that linear or cyclic analogs cannot. This property has been leveraged in the development of novel antimicrobial agents, kinase inhibitors, and even neuroactive compounds. The 1-(hydroxymethyl) functionality in Tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate further enhances its potential as a bioisostere for hydroxyl-containing pharmacophores, which are prevalent in many bioactive molecules.

Recent advancements in computational chemistry have facilitated the rational design of such spirocyclic compounds by predicting their binding affinities and conformations in silico. Molecular modeling studies suggest that the spiro5.5undecane core can adopt multiple stable conformations, allowing for versatile interactions with protein targets. This conformational flexibility is particularly valuable in drug design, as it can optimize binding kinetics and thermodynamics. Additionally, the methyl substituent at position 9 adds another layer of structural diversity, influencing both electronic properties and steric interactions.

The synthesis of Tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate represents a significant achievement in synthetic organic chemistry. The spirocyclic system requires precise control over reaction conditions to ensure high yields and minimal racemization. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been employed to construct the spiro linkage with high enantioselectivity. These synthetic strategies not only highlight the compound’s synthetic challenge but also underscore its importance as a building block for more complex molecules.

From a biological perspective, the tert-butyl 1-(hydroxymethyl) moiety may serve as a recognition element for enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer or inflammation. Preliminary biochemical assays have hinted at potential inhibitory activity against certain enzyme families, though further validation is required to confirm these findings. The carboxylate group at position 3 provides an acidic proton that could be exploited for prodrug formulations or pH-sensitive drug delivery systems.

The versatility of Tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate extends beyond its immediate pharmacological applications. Its unique structural features make it an attractive scaffold for developing chiral auxiliaries or catalysts in asymmetric synthesis. The spirocycle’s inherent rigidity can stabilize reactive intermediates or enforce specific stereochemistry during catalytic transformations. Such applications align with the growing trend toward green chemistry initiatives, where molecular entities contribute to sustainable synthetic methodologies.

In conclusion,Tert-butyl 1-(hydroxymethyl)-9-methyl-3,9-diazaspiro5.5undecane-3-carboxylate (CAS No. 2386338-66-3) exemplifies the intersection of innovative molecular design and cutting-edge synthetic techniques. Its complex architecture offers untapped potential for therapeutic intervention and material science applications alike. As research continues to uncover new biological functions and synthetic utility associated with spirocyclic compounds,this molecule stands poised to play a pivotal role in future advancements within medicinal chemistry and beyond.